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Compound of Interest

Compound Name: Cyanine7.5 amine

Cat. No.: B606873 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of Cyanine7.5 (Cy7.5) amine,

a near-infrared (NIR) fluorescent dye. This document details its spectral characteristics,

experimental protocols for its application, and visual workflows to aid in experimental design.

Cy7.5 is a valuable tool in various research fields, particularly for in vivo imaging, due to its

long-wave emission that allows for deep tissue penetration with minimal autofluorescence.[1][2]

[3]

Core Properties of Cyanine7.5 Amine
Cyanine7.5 amine is a reactive derivative of the Cy7.5 dye, containing a free amino group.[3]

[4] This primary amine allows for covalent conjugation to molecules with activated carboxylic

acids, such as N-hydroxysuccinimide (NHS) esters, enabling the labeling of proteins, peptides,

and other biomolecules.[4][5] The dye is typically a dark green powder, soluble in organic

solvents like DMSO and DMF, and alcohols.[4][6] For long-term storage, it is recommended to

keep the dye at -20°C in the dark.[4][6]

Spectral Characteristics
The key spectral properties of Cyanine7.5 amine and its derivatives are summarized in the

table below. The near-infrared excitation and emission maxima make it an ideal candidate for

applications requiring deep tissue imaging and low background interference.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b606873?utm_src=pdf-interest
https://axispharm.com/product-category/fluorescent-dyes/cyanine-dyes/cyanine7-5/
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_In_Vivo_Imaging_of_Small_Animals_with_Cy7_5_diacid_diso3.pdf
https://www.lumiprobe.com/t/fluorophores/cy75
https://www.benchchem.com/product/b606873?utm_src=pdf-body
https://www.benchchem.com/product/b606873?utm_src=pdf-body
https://www.lumiprobe.com/t/fluorophores/cy75
https://www.lumiprobe.com/p/cy75-amine
https://www.lumiprobe.com/p/cy75-amine
https://www.lumiprobe.com/p/sulfo-cyanine75-amine
https://www.lumiprobe.com/p/cy75-amine
https://www.antibodies.com/catalog/assistive-reagents/cyanine-7-5-amine-a270174
https://www.lumiprobe.com/p/cy75-amine
https://www.antibodies.com/catalog/assistive-reagents/cyanine-7-5-amine-a270174
https://www.benchchem.com/product/b606873?utm_src=pdf-body
https://axispharm.com/product-category/fluorescent-dyes/cyanine-dyes/cyanine7-5/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606873?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Notes

Excitation Maximum (λex) ~788 nm

Can be efficiently excited by

lasers in the 780 nm range.[1]

[4][6][7][8]

Emission Maximum (λem) ~808 nm

Provides a Stokes shift of

approximately 20 nm.[1][4][6]

[7][8]

Molar Extinction Coefficient (ε)
~223,000 cm⁻¹M⁻¹ to 250,000

cm⁻¹M⁻¹

Indicates a high ability to

absorb light at its excitation

maximum.[4][6][7][8][9]

Fluorescence Quantum Yield

(Φ)
~0.10 - 0.30

Represents the efficiency of

converting absorbed light into

emitted fluorescence.[4][7][10]

[11]

Experimental Protocols
Cyanine7.5 and its derivatives are versatile tools for a range of applications. Below are detailed

protocols for common experimental uses.

Protocol 1: Labeling of Proteins with Cyanine7.5 NHS
Ester
This protocol outlines the general procedure for conjugating an amine-reactive Cy7.5 NHS

ester to a protein, a common application for Cy7.5 amine which is often used to introduce a

reactive site for such conjugations.

Materials:

Purified protein (e.g., antibody) at 2 mg/mL in an amine-free buffer (e.g., PBS, pH 8.5 ± 0.5).

[12]

Cyanine7.5 NHS ester.[9]
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Anhydrous dimethyl sulfoxide (DMSO).[9]

Size-exclusion chromatography column (e.g., Sephadex G-25) for purification.[12]

Conjugation buffer: Phosphate-buffered saline (PBS), pH 7.2-7.4.[12]

Procedure:

Protein Preparation: Ensure the protein solution is at a concentration of at least 2 mg/mL and

in an amine-free buffer.[12] If necessary, adjust the pH of the protein solution to 8.5 ± 0.5

using 1 M sodium bicarbonate.[12]

Dye Preparation: Immediately before use, dissolve the Cy7.5 NHS ester in DMSO to a stock

concentration of 10 mg/mL.[13]

Conjugation Reaction:

Slowly add a 10- to 20-fold molar excess of the dissolved Cy7.5 NHS ester to the protein

solution while gently vortexing.[13]

Incubate the reaction mixture for 1-2 hours at room temperature in the dark with

continuous gentle mixing.[13]

Purification:

Prepare a Sephadex G-25 column according to the manufacturer's instructions.[12]

Load the reaction mixture onto the column.[12]

Elute the labeled protein using PBS (pH 7.2-7.4).[12]

Collect the fractions containing the dye-protein conjugate, which will be visibly colored and

will separate from the free dye.

Protocol 2: In Vivo Imaging in Small Animals
This protocol provides a general guideline for performing in vivo fluorescence imaging in mice

using a Cy7.5-labeled probe.
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Materials:

Cy7.5-labeled probe (e.g., antibody, peptide, or small molecule).

Anesthetic agent (e.g., 2% sodium pentobarbital).[14]

In vivo imaging system equipped with appropriate NIR excitation and emission filters.[13]

Sterile, biocompatible solvent (e.g., PBS or DMSO).[2]

Procedure:

Animal Preparation:

Anesthetize the mouse according to approved institutional protocols. A typical dose of

sodium pentobarbital is 300 μL (215 mg/kg) administered intraperitoneally.[14]

Place the anesthetized mouse in the imaging chamber, ensuring the animal's body

temperature is maintained.[13]

Probe Administration:

Dissolve the Cy7.5-labeled probe in a sterile, biocompatible solvent. If using DMSO,

ensure the final concentration is non-toxic.[2]

Administer the probe via the desired route, typically intravenous (IV) injection through the

tail vein. A common dosage range is 0.5-5 mg/kg body weight in a volume of 100-200 µL.

[2][14]

Image Acquisition:

Acquire images at various time points post-injection (e.g., 5 min, 1 h, 4 h, 24 h) to monitor

biodistribution.[2]

Use an excitation source around 745-750 nm and an emission filter around 780-850 nm.

[13][15]

Acquire both a white-light image for anatomical reference and a fluorescence image.[13]
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Ex Vivo Analysis (Optional):

At the end of the experiment, euthanize the animal and dissect major organs.[2]

Image the harvested organs using the same imaging parameters to confirm the

biodistribution of the probe.[2]

Protocol 3: Flow Cytometry for Viability Staining
Amine-reactive dyes like Cy7.5 can be used to differentiate live and dead cells in flow

cytometry. Live cells with intact membranes will be minimally stained, while dead cells with

compromised membranes will show high fluorescence.[16]

Materials:

Cell suspension in protein-free PBS.[16]

Amine-reactive Cy7.5 dye.

Complete staining buffer (e.g., PBS with 2% FBS).[16]

Flow cytometer with appropriate lasers and detectors for NIR dyes.

Procedure:

Cell Preparation:

Harvest cells and wash with protein-free PBS to remove any amines from the culture

medium.[16]

Resuspend the cells in protein-free PBS at a concentration of 1 x 10⁶ to 1 x 10⁷ cells/mL.

[16]

Dye Titration (Crucial First Step):

Before the first experiment, determine the optimal dye concentration. Prepare a 1:1

mixture of live and heat-killed cells.[16]
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Stain the cell mixture with a range of dye concentrations (e.g., 0.1 µM to 10 µM) to find the

concentration that gives the best separation between live and dead populations.[16]

Staining:

Add the optimal concentration of the amine-reactive Cy7.5 dye to the cell suspension.

Incubate for 15-30 minutes at room temperature or 4°C, protected from light.[16]

Washing:

Wash the cells twice with 2-3 mL of complete staining buffer. The protein in the buffer will

quench any unreacted dye.[16]

Data Acquisition:

Resuspend the cells in staining buffer and analyze on a flow cytometer equipped to detect

Cy7.5 fluorescence.

Visualizing Experimental Workflows
To further clarify the experimental processes, the following diagrams illustrate the key steps in

protein labeling and in vivo imaging.

Preparation

Conjugation Purification

Prepare Protein
(2 mg/mL, amine-free buffer)

Mix Protein and Dye
(10-20x molar excess of dye)

Prepare Cy7.5 NHS Ester
(10 mg/mL in DMSO)

Incubate
(1-2h, RT, dark)

Purify via Size-Exclusion
Chromatography

Collect Labeled
Protein Fractions

Click to download full resolution via product page

Caption: Workflow for labeling proteins with Cyanine7.5 NHS ester.
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Animal Preparation

Probe Administration

Imaging & Analysis

Anesthetize Animal

Position in Imaging System

Administer Probe
(e.g., IV injection)

Prepare Cy7.5-Labeled Probe
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Multiple Time Points

Analyze Biodistribution

Optional: Ex Vivo
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Click to download full resolution via product page

Caption: Workflow for in vivo imaging using a Cy7.5-labeled probe.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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